2-azido-N-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-azido-N-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C10H12N4O3/c1-16-8-4-3-7(5-9(8)17-2)13-10(15)6-12-14-11/h3-5H,6H2,1-2H3,(H,13,15)
• InChI Key: JPGOYMNJLRGXMA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CN=[N+]=[N-])OC
• Molecular Formula: C10H12N4O3
• Molecular Weight: 236.23 g/mol

Description

2-azido-N-(3,4-dimethoxyphenyl)acetamide is a biochemical compound used for proteomics research. It has a molecular formula of C10H12N4O3 and a molecular weight of 236.23.

Molecular Structure Analysis

The molecular structure of 2-azido-N-(3,4-dimethoxyphenyl)acetamide consists of a central acetamide group, with an azido group on one side and a 3,4-dimethoxyphenyl group on the other. The azido group consists of three nitrogen atoms in a row, while the 3,4-dimethoxyphenyl group consists of a phenyl ring with two methoxy groups attached at the 3 and 4 positions.

Scientific Research Applications

Glycoside Formation and Oligosaccharide Synthesis

One application involves the use of 2-azido-2-deoxythioglycosides for β-glycoside formation, aiming at the synthesis of protected β-(16)-N-acetylglucosamine trimers and one-pot oligosaccharide synthesis, demonstrating the utility of azido compounds in complex carbohydrate construction (K. Mong et al., 2012).

Cyclization Reactions for Compound Development

Cyclization of α-(methylthio)acetamides has been explored to generate erythrinanes, showcasing a chemical reaction pathway facilitated by Mn(III)/Cu(II)-mediated oxidative radical cyclization. This process underscores the synthetic versatility of azido compounds in generating complex molecular architectures (Shiho Chikaoka et al., 2003).

Enzymatic Modification for Antioxidant Production

The enzymatic modification of 2,6-dimethoxyphenol, using laccase to produce dimers with higher antioxidant capacity than the starting material, demonstrates the potential of azido derivatives in enhancing the bioactivity of natural compounds through biotechnological methods (O. E. Adelakun et al., 2012).

Novel Synthesis Techniques

Research also encompasses the safe generation and utilization of hydrazoic acid in continuous flow reactors, facilitating the synthesis of tetrazoles and β-azido-carboxamides. This highlights the role of azido compounds in improving synthetic methodologies for safer and more efficient chemical production processes (Bernhard Gutmann et al., 2012).

Mechanism of Action

Target of Action

The primary target of 2-azido-N-(3,4-dimethoxyphenyl)acetamide is the P2X7 purinergic receptor . This receptor plays a crucial role in various cellular functions, including inflammation and pain signaling.

Mode of Action

2-azido-N-(3,4-dimethoxyphenyl)acetamide acts as a highly potent, selective, competitive antagonist of the P2X7 receptor . It binds to the receptor, preventing its activation and subsequent downstream effects .

Result of Action

2-azido-N-(3,4-dimethoxyphenyl)acetamide has been shown to block agonist-evoked IL-1b release and pore formation in differentiated human THP-1 cells . It has also been shown to reduce carrageenan and Freund’s adjuvant-induced thermal hyperalgesia, as well as neuropathic pain induced by chronic constriction injury of the sciatic nerve .